1-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidin-2-one

• IUPAC Name: 1-[3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidin-2-one
• InChI: InChI=1S/C19H24N4O2/c1-21-11-15(10-20-21)12-22-13-17(22)14-25-18-6-4-5-16(9-18)23-8-3-2-7-19(23)24/h4-6,9-11,17H,2-3,7-8,12-14H2,1H3
• InChI Key: CRANIGMRJGIBLF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CC2COC3=CC=CC(=C3)N4CCCCC4=O
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, an aziridine ring, and a piperidinone ring. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyrazole ring could be formed through a condensation reaction involving a 1,3-diketone and hydrazine. The aziridine ring could be formed through a nucleophilic substitution reaction involving an alkene and an amine. The piperidinone ring could be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole, aziridine, and piperidinone rings would give the molecule a rigid, cyclic structure. The exact structure would depend on the specific arrangement of these rings and the other atoms in the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the aziridine ring is highly strained and could be opened by nucleophilic attack. The pyrazole ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar pyrazole and piperidinone rings could make the compound soluble in polar solvents. The compound’s reactivity would be influenced by the presence of the reactive aziridine ring.